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Compound of Interest

Compound Name: 25C-NBF hydrochloride

Cat. No.: B593104 Get Quote

Essential Safety and Handling of 25C-NBF
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 25C-NBF hydrochloride, a potent psychoactive research chemical.[1] Given the limited

specific data on this compound, this guidance is based on information for structurally similar

compounds and general best practices for handling hazardous research chemicals. A thorough

risk assessment should be conducted before any handling of this substance.

Hazard Identification and Personal Protective Equipment
(PPE)
25C-NBF hydrochloride is a derivative of the 2C-C phenethylamine, a known hallucinogen,

and acts as a potent agonist at serotonin receptors.[2] While a specific Safety Data Sheet

(SDS) for 25C-NBF hydrochloride is not readily available, an SDS for the closely related

compound 25C-NBOMe hydrochloride indicates high flammability and acute toxicity if

swallowed, in contact with skin, or inhaled.[3] Therefore, stringent safety precautions are

mandatory.

A work area and process-specific hazard assessment is required to determine the appropriate

PPE for protection.[4] The minimum required PPE for handling 25C-NBF hydrochloride
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includes:

PPE Category Minimum Requirement
Recommended for
Enhanced Safety

Eye and Face Protection

Safety glasses with side-

shields (ANSI Z87.1

compliant).[4][5]

Chemical splash goggles and

a face shield, especially when

handling larger quantities or

there is a splash hazard.[4][5]

[6]

Hand Protection

Disposable nitrile gloves.[4]

Immediately replace if

contaminated.

Double-gloving with nitrile

gloves or wearing Silver Shield

gloves under disposable nitrile

gloves for added protection.[4]

Body Protection

A flame-resistant lab coat is

required.[6] Long pants and

closed-toe shoes are

mandatory.[4][6]

A chemically resistant apron

over the lab coat.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

avoid inhalation.[7]

If a fume hood is not feasible,

a respirator is required. This

necessitates annual medical

evaluations, fit testing, and

training.[8]

Chemical and Physical Properties
The following table summarizes the known technical information for 25C-NBF hydrochloride.

[2]
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Property Value

Formal Name

4-chloro-N-[(2-fluorophenyl)methyl]-2,5-

dimethoxy-benzeneethanamine,

monohydrochloride

CAS Number 1539266-21-1

Molecular Formula C₁₇H₁₉ClFNO₂ • HCl

Formula Weight 360.3

Purity ≥98%

Formulation A crystalline solid

Solubility
DMF: 10 mg/ml, DMSO: 2 mg/ml, Ethanol: 5

mg/ml, Methanol: 1 mg/ml

Occupational Exposure Limits (OELs) have not been established for 25C-NBF hydrochloride.

[9][10] All work should be conducted with the goal of minimizing any potential exposure.

Operational and Disposal Plans
A clear and detailed plan for the handling and disposal of 25C-NBF hydrochloride is essential

to ensure the safety of all laboratory personnel.

Experimental Workflow
The following diagram outlines the standard operating procedure for safely handling 25C-NBF
hydrochloride in a research setting.
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Preparation Phase

Handling Phase

Post-Handling & Disposal Phase

Conduct Pre-Work Briefing & Risk Assessment

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Prepare Chemical Fume Hood

Retrieve 25C-NBF Hydrochloride from Secure Storage

Weigh Compound in Fume Hood

Prepare Solution in Fume Hood

Decontaminate Work Surfaces Return Compound to Secure Storage

Dispose of Contaminated Waste in Designated Hazardous Waste Container

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 25C-NBF Hydrochloride.
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Disposal Plan
All waste materials contaminated with 25C-NBF hydrochloride must be treated as hazardous

waste.

Solid Waste: Contaminated gloves, weigh boats, and other disposable materials should be

placed in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions should be collected in a clearly labeled, sealed hazardous

waste container. Do not pour any solutions containing 25C-NBF hydrochloride down the

drain.[11]

Decontamination: All glassware and equipment should be decontaminated by rinsing with an

appropriate solvent, and the rinsate collected as hazardous waste. Work surfaces should be

thoroughly cleaned.

Final Disposal: For disposal of larger quantities or expired material, it is recommended to use

a licensed chemical waste management company.[12] Alternatively, for small quantities, the

"drug denaturing" method can be employed, where the compound is mixed with an

unappealing substance like cat litter or used coffee grounds before being placed in a sealed

container for disposal in the trash, if local regulations permit.[13][14] Always consult your

institution's environmental health and safety office for specific disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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